Calcitonin gene-related peptide 1 (16-25)
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Description
Calcitonin gene-related peptide 1
Scientific Research Applications
1. Bioactive Peptide Structure and Receptor Interaction
Calcitonin gene-related peptide (CGRP) is part of a group of structurally related peptides, including calcitonin, adrenomedullin, and amylin. These peptides share a N-terminal ring structure and amidated C-termini. CGRP interacts with a family of G-protein-coupled receptors, which also include receptors for parathyroid hormone, secretin, and vasointestinal peptide. This interaction hints at overlapping biological actions and cross-reaction between receptors (Muff, Born, & Fischer, 1995).
2. Gastric Acid Secretion Inhibition
CGRP acts as a potent inhibitor of gastric acid secretion. Studies in rats and dogs have demonstrated that CGRP can significantly reduce gastric acid secretion induced by various secretagogues, suggesting its role in digestive functions (Taché, Pappas, Lauffenburger, Goto, Walsh, & Debas, 1984).
3. Role in Pain and Migraine Mechanisms
CGRP is involved in pain pathways and the development of peripheral sensitization leading to enhanced pain. It plays a crucial role in neurogenic inflammation and is upregulated in conditions of inflammatory and neuropathic pain. CGRP is also implicated in migraine, where blocking its function can alleviate symptoms (Iyengar, Ossipov, & Johnson, 2017).
4. Vasodilatory Properties and Hemodynamic Effects
CGRP is known for its potent vasodilatory properties, impacting cardiovascular function and blood flow regulation. It selectively changes regional organ blood flow, particularly causing coronary vasodilation. This indicates its potential role in managing blood pressure and regional blood flow (DiPette, Schwarzenberger, Kerr, & Holland, 1987).
Properties
sequence |
VLLQAGSLHA |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Calcitonin gene-related peptide 1 (16-25) |
Origin of Product |
United States |
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